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Compound of Interest

Compound Name: 2,4,6,8-Tetraoxanonane
CAS No.: 13353-03-2
Cat. No.: B600147

Get Quote

This document provides immediate safety, handling, and disposal protocols for 2,4,6,8-

Tetraoxanonane (CAS: 13353-03-2), tailored for research and drug development

professionals. The following procedures are designed to ensure the safe management of this

chemical in a laboratory setting.

Chemical Identifier and Properties:

Property

Value

Chemical Name

2,4,6,8-Tetraoxanonane

Synonyms

Methoxy(methoxymethoxymethoxy)methane,

Trioxymethylene dimethyl ether

CAS Number

13353-03-2[1][2]

Molecular Formula

C5H1204[1][3]

Molecular Weight

136.15 g/mol [3]
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Hazard Identification and Classification

2,4,6,8-Tetraoxanonane is classified as a flammable liquid.[3][4] While some safety data
sheets indicate that comprehensive hazard data is unavailable, it is crucial to handle this
chemical with care, assuming it may present other unknown hazards.

GHS Classification:

Classification Code Signal Word Hazard Statement

Flammable liquid and

Flammable liquids H226 Warning
vapor[3][4]

Precautionary Statements:

A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency preparedness.[4]
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Code Precaution

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.
P233 Keep container tightly closed.
Ground and bond container and receiving
P240 _
equipment.
o4l Use explosion-proof electrical/ventilating/lighting
equipment.
P242 Use non-sparking tools.
P243 Take action to prevent static discharges.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 ) ) ) o
contaminated clothing. Rinse skin with water.
In case of fire: Use appropriate media to
P370+P378 o
extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/container in accordance
P501

with local regulations.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,4,6,8-Tetraoxanonane to minimize
exposure risk. The selection of PPE should be based on a thorough risk assessment of the
specific laboratory procedures being performed.

Recommended PPE for Handling 2,4,6,8-Tetraoxanonane:
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Body Part PPE Recommendation Standard
Tightly fitting safety goggles )
o i Conforming to EN166 (EU) or
Eyes/Face with side-shields or a face
_ NIOSH (US).[4]
shield.[4]
Fire/flame resistant and )
) ) ) ) Gloves must satisfy EU
) impervious clothing. Chemical- o
Skin Directive 89/686/EEC and EN

resistant gloves (inspect before
use).[4]

374.[4]

Respiratory

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.[4]

NIOSH approved respirator.

© 2026 BenchChem. All rights reserved. 4/10

Tech Support


https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation Phase

@Task—Specif@

etermine required protection

Select Appropriate PPE
»

\
nsure integrity“Replace if damaged
|

Inspect PPE for Damage

Proceed if OK
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Operational and Disposal Plans
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Handling and Storage:

e Handling:

[¢]

Work in a well-ventilated area.[4]

[¢]

Avoid contact with skin and eyes.[4]

[e]

Avoid the formation of dust and aerosols.[4]

o

Use non-sparking tools to prevent ignition.[4]

[¢]

Take measures to prevent electrostatic discharge.[4]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Keep away from incompatible materials and foodstuff containers.[4]
Accidental Release Measures:

e Personal Precautions:

[e]

Use personal protective equipment.[1]

o

Ensure adequate ventilation.[1]

[¢]

Evacuate personnel to safe areas.[1]

[¢]

Remove all sources of ignition.[4]

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[1]
o Do not let the product enter drains.[1][4]

e Methods for Cleaning Up:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://wap.guidechem.com/msds/13353-03-2.html
https://wap.guidechem.com/msds/13353-03-2.html
https://wap.guidechem.com/msds/13353-03-2.html
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://wap.guidechem.com/msds/13353-03-2.html
https://wap.guidechem.com/msds/13353-03-2.html
https://www.watson-int.com/wp-content/uploads/2021/11/SDS-of-2468-Tetraoxanonane-CAS-13353-03-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contain the spillage.

o Collect with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,
vermiculite) and place in a container for disposal according to local regulations.

o Use spark-proof tools and explosion-proof equipment.[4]

@e Area & AlertOtEt

Don Appropriate PPE

@e Ignition @

<l>
<l>
>
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Disposal Plan:

e Product Disposal:

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4]

o Do not discharge into the environment.[1]

» Contaminated Packaging:

o Dispose of as unused product.

o Containers should be thoroughly emptied and can be offered for recycling or
reconditioning.

First-Aid Measures:

Exposure Route First-Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[1]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[1]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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